Cas no 69537-50-4 (Benzoic acid,2-[(4-pyridinylamino)carbonyl]-)

• Product Name: Benzoic acid,2-[(4-pyridinylamino)carbonyl]-
• CAS No: 69537-50-4
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 500817
• PubChem ID: 4647651
• Update Time: 2025-08-04

Benzoic acid,2-[(4-pyridinylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(4-pyridinylamino)carbonyl]-
• 2-[(4-PYRIDINYLAMINO)CARBONYL]-BENZOIC ACID
• 2-(pyridin-4-ylcarbamoyl)benzoic acid
• 2-[(4-pyridinylamino)carbonyl]Benzoic acid
• CBDivE_001283
• SCHEMBL12700205
• 69537-50-4
• DTXSID40405232
• 2-[(Pyridin-4-yl)carbamoyl]benzoic acid
• AKOS002819420

• Inchi： 1S/C13H10N2O3/c16-12(15-9-5-7-14-8-6-9)10-3-1-2-4-11(10)13(17)18/h1-8H,(H,17,18)(H,14,15,16)
• InChI Key： RLEVXODSFIUNMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.29

Additional information on Benzoic acid,2-[(4-pyridinylamino)carbonyl]-

Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl] - CAS No 69537-50-4

Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl], also known by its CAS registry number CAS No 69537-50-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted pyridine ring through an amino carbonyl linkage. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The structure of Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl] consists of a benzene ring attached to a carboxylic acid group at the second position. The substituent at this position is an amino carbonyl group linked to a pyridine ring at the fourth position. This arrangement creates a conjugated system that enhances the compound's stability and reactivity. The pyridine ring, being aromatic and electron-deficient, contributes to the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and hydrogen bonding.

Recent studies have highlighted the potential of Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl] in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with potential applications in treating various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with neurodegenerative disorders such as Alzheimer's disease.

The synthesis of Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl] typically involves multi-step processes that include coupling reactions and functional group transformations. One common approach is the use of amide bond formation between the carboxylic acid group and an appropriate amine derivative derived from pyridine. This method ensures high yields and good control over the product's purity.

In terms of biological activity, Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl] has demonstrated selective binding to certain receptors and enzymes, making it a valuable tool in understanding molecular interactions at the cellular level. Its ability to modulate cellular signaling pathways has been extensively studied, with recent findings suggesting potential applications in cancer therapy.

The pharmacokinetic properties of this compound have also been investigated, revealing favorable absorption and distribution profiles in preclinical models. These characteristics make it a strong candidate for further development into therapeutic agents.

In conclusion, Benzoic Acid, 2-[(4-Pyridinylamino)Carbonyl], with its unique structure and diverse functional groups, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis and its promising biological activities underscore its importance in advancing drug discovery efforts.